Cas no 2580226-68-0 (3-(5-{(tert-butoxy)carbonylamino}-1H-1,2,3,4-tetrazol-1-yl)benzoic acid)

• Product Name: 3-(5-{(tert-butoxy)carbonylamino}-1H-1,2,3,4-tetrazol-1-yl)benzoic acid
• CAS No: 2580226-68-0
• MF: C₁₃H₁₅N₅O₄
• MW: 305.289302110672
• CID: 5664386
• PubChem ID: 165894897
• Update Time: 2025-10-29

3-(5-{(tert-butoxy)carbonylamino}-1H-1,2,3,4-tetrazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27731400
• 3-(5-{[(tert-butoxy)carbonyl]amino}-1H-1,2,3,4-tetrazol-1-yl)benzoic acid
• 2580226-68-0
• 3-(5-{(tert-butoxy)carbonylamino}-1H-1,2,3,4-tetrazol-1-yl)benzoic acid

• Inchi： 1S/C13H15N5O4/c1-13(2,3)22-12(21)14-11-15-16-17-18(11)9-6-4-5-8(7-9)10(19)20/h4-7H,1-3H3,(H,19,20)(H,14,15,17,21)
• InChI Key： QNQPSSXHJMWVJA-UHFFFAOYSA-N
• SMILES： O(C(NC1=NN=NN1C1C=CC=C(C(=O)O)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 305.11240398g/mol
• Monoisotopic Mass: 305.11240398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 119Ų

Additional information on 3-(5-{(tert-butoxy)carbonylamino}-1H-1,2,3,4-tetrazol-1-yl)benzoic acid

Recent Advances in the Study of 3-(5-{(tert-butoxy)carbonylamino}-1H-1,2,3,4-tetrazol-1-yl)benzoic acid (CAS: 2580226-68-0)

The compound 3-(5-{(tert-butoxy)carbonylamino}-1H-1,2,3,4-tetrazol-1-yl)benzoic acid (CAS: 2580226-68-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique tetrazole and benzoic acid moieties, has shown promising potential in various therapeutic applications, including drug discovery and development. Recent studies have focused on its synthesis, structural optimization, and biological activity, providing valuable insights into its mechanism of action and potential clinical applications.

One of the key areas of research has been the synthesis and characterization of 3-(5-{(tert-butoxy)carbonylamino}-1H-1,2,3,4-tetrazol-1-yl)benzoic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, making it more accessible for further pharmacological studies. The researchers employed a multi-step process involving the protection of the tetrazole nitrogen, followed by coupling with a benzoic acid derivative. This approach not only enhances the scalability of the synthesis but also allows for the introduction of various functional groups, enabling structure-activity relationship (SAR) studies.

In terms of biological activity, recent investigations have highlighted the compound's potential as a modulator of specific enzymatic pathways. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that 3-(5-{(tert-butoxy)carbonylamino}-1H-1,2,3,4-tetrazol-1-yl)benzoic acid exhibits inhibitory effects on certain kinases involved in inflammatory responses. The study utilized in vitro assays and molecular docking simulations to elucidate the binding interactions, revealing a high affinity for the ATP-binding site of the target kinase. These findings suggest its potential as a lead compound for developing anti-inflammatory agents.

Another significant development is the exploration of this compound's role in targeted drug delivery systems. A recent preprint on ChemRxiv (2024) described its incorporation into nanoparticle formulations designed for selective delivery to tumor tissues. The researchers functionalized the benzoic acid moiety to enable conjugation with targeting ligands, resulting in enhanced cellular uptake and reduced off-target effects. Preliminary in vivo studies showed promising results, with improved pharmacokinetic profiles and reduced toxicity compared to conventional chemotherapeutic agents.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 3-(5-{(tert-butoxy)carbonylamino}-1H-1,2,3,4-tetrazol-1-yl)benzoic acid. Future research directions may include further SAR studies to enhance selectivity and potency, as well as investigations into its potential synergistic effects with other therapeutic agents. Additionally, more comprehensive preclinical studies are needed to evaluate its safety and efficacy in disease models.

In conclusion, 3-(5-{(tert-butoxy)carbonylamino}-1H-1,2,3,4-tetrazol-1-yl)benzoic acid (CAS: 2580226-68-0) represents a promising scaffold for drug development, with recent studies highlighting its versatility and therapeutic potential. Continued research in this area is expected to yield novel insights and applications, further solidifying its role in the advancement of chemical biology and medicinal chemistry.